Cas no 690-64-2 (Phosphonic acid, methyl-, methyl 1-methylethyl ester)

• Product Name: Phosphonic acid, methyl-, methyl 1-methylethyl ester
• CAS No: 690-64-2
• MF: C₅H₁₃O₃P
• MW: 152.128682851791
• CID: 392299
• PubChem ID: 522334
• Update Time: 2025-04-19

Phosphonic acid, methyl-, methyl 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, methyl-, methyl 1-methylethyl ester
• 2-[methoxy(methyl)phosphoryl]oxypropane
• Isopropyl methyl methylphosphonate
• Methyl isopropyl methylphosphonate
• SCHEMBL15043603
• 690-64-2
• GDBDOLDINYFAKS-UHFFFAOYSA-N
• isopropyl methyl-methyl phosphonic acid
• methyl propan-2-yl methylphosphonate
• DTXSID90334922

• Inchi： 1S/C5H13O3P/c1-5(2)8-9(4,6)7-3/h5H,1-4H3
• InChI Key： GDBDOLDINYFAKS-UHFFFAOYSA-N
• SMILES： P(C)(=O)(OC)OC(C)C

Computed Properties

• Exact Mass: 152.06023127g/mol
• Monoisotopic Mass: 152.06023127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 45.34000
• LogP: 1.88070